Cas no 14181-83-0 (Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime)

Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime structure
14181-83-0 structure
Product Name:Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime
CAS No:14181-83-0
MF:C9H10BrNO2
MW:244.085201740265
CID:1309320
PubChem ID:97464557
Update Time:2025-04-20

Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-bromo-1-(4-methoxyphenyl)-, oxime
    • 4-methoxy-α-bromoacetophenone oxime
    • 2-Bromo-1-(4-methoxyphenyl)ethanone oxime
    • 14181-83-0
    • Inchi: 1S/C9H10BrNO2/c1-13-8-4-2-7(3-5-8)9(6-10)11-12/h2-5,12H,6H2,1H3/b11-9-
    • InChI Key: PUVGQYFVBWZTLT-LUAWRHEFSA-N
    • SMILES: BrC/C(/C1C=CC(=CC=1)OC)=N/O

Computed Properties

  • Exact Mass: 242.9895
  • Monoisotopic Mass: 242.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82
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